Cas no 872861-14-8 (N-cyclohexyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-cyclohexyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-14-8
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5509262
• Update Time: 2025-06-07

N-cyclohexyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-cyclohexyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C23H29N3O3/c27-21(25-13-7-2-8-14-25)16-26-15-19(18-11-5-6-12-20(18)26)22(28)23(29)24-17-9-3-1-4-10-17/h5-6,11-12,15,17H,1-4,7-10,13-14,16H2,(H,24,29)
• InChI Key： IMERJAPNHRZMHE-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Additional information on N-cyclohexyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-cyclohexyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide: A Comprehensive Overview

N-cyclohexyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS No. 872861-14-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as N-cyclohexylindole acetamide, is characterized by its unique structural features, which include a cyclohexyl group, an indole ring, and a piperidine moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The indole ring is a fundamental component of many biologically active molecules, including several natural products and synthetic drugs. In the context of N-cyclohexylindole acetamide, the indole ring plays a crucial role in mediating interactions with various biological targets. The presence of the cyclohexyl group adds steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties, such as solubility and membrane permeability. The piperidine moiety, on the other hand, is known for its ability to modulate receptor binding and enhance the overall potency of the molecule.

Recent studies have highlighted the potential of N-cyclohexylindole acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-cyclohexylindole acetamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by targeting multiple signaling pathways. For example, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that N-cyclohexylindole acetamide could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of N-cyclohexylindole acetamide has also been extensively studied. Research conducted by a team at the University of California has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it has been found to have low toxicity in animal models, which is an important consideration for its potential clinical use.

In terms of chemical synthesis, N-cyclohexylindole acetamide can be prepared through a multi-step process involving the coupling of an indole derivative with a piperidine-containing acetyl chloride, followed by cyclization and functional group manipulation. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The safety profile of N-cyclohexylindole acetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development into clinical trials.

In conclusion, N-cyclohexylindole acetamide (CAS No. 872861-14-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.